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Understanding the Polymers

First, it is helpful to clarify the polymers being compared, as the "butane-1,4-diol adipic acid copolymer" is

most frequently discussed in the context of a succinate copolymer.

Poly(butylene succinate) (PBS): A biodegradable aliphatic polyester synthesized from succinic acid

(SA) and 1,4-butanediol (BDO) [1] [2]. It is known for its balanced properties and good processability.
Poly(butylene succinate-co-adipate) (PBSA): This is a random copolymer and a primary alternative

to PBS. It is produced by incorporating adipic acid (AA) monomers into the PBS chain during
synthesis, leading to a structure with butylene succinate and butylene adipate units [1] [3]. The

addition of adipate units is a common strategy to modify the properties of PBS.

The synthesis pathway for both polymers is similar, typically involving a two-step process of esterification

followed by polycondensation, as shown in the diagram below [1].
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Comparison of Key Properties

The incorporation of adipic acid significantly impacts the material's properties. The table below summarizes

the key differences between PBS and PBSA based on experimental data from the literature.

Property Poly(butylene succinate) (PBS)
Poly(butylene succinate-co-adipate)
(PBSA)

Flexibility &
Toughness

More rigid and brittle [1] [4] More flexible and tougher; adipate units

reduce crystallinity [1] [4]
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Property Poly(butylene succinate) (PBS)
Poly(butylene succinate-co-adipate)
(PBSA)

Crystallinity & Tm Higher crystallinity; Melting point

(Tm): 90-120°C [1]

Lower crystallinity; Melting point is

reduced compared to PBS [2] [4]

Glass Transition
(Tg)

Very low Tg: -45 to -10°C [1] Slightly higher Tg than PBS (e.g., ~ -37°C
for a 60:40 PBSA) [4]

Mechanical
Properties

Good mechanical strength [1] Lower tensile strength, higher elongation

at break [1] [4]

Biodegradation
Rate

Biodegradable, but slower rate [1]

[2]

Significantly faster biodegradation in soil

and compost [1] [4]

Experimental Insights and Protocols

The property differences listed above are supported by experimental studies. Here are examples of key

methodologies used to characterize and compare these polymers.

Synthesis Protocol: High molecular weight PBS and copolymers are typically synthesized via a two-

step melt polycondensation method [4].

Esterification: SA (and AA for PBSA) and BDO are reacted at ~180°C under an inert
atmosphere (e.g., N₂) until the theoretical amount of water byproduct is collected.

Polycondensation: The temperature is increased to ~230°C, a catalyst (e.g., Titanium
isopropoxide, Ti(iOPr)₄) is added, and a high vacuum (<50 Pa) is applied to remove excess diol

and drive the reaction to high molecular weights [4].

Thermal and Mechanical Analysis: Common standard protocols are used to generate the data in the

table above.

Differential Scanning Calorimetry (DSC): To determine Tm, Tg, and crystallinity. Samples (5-

10 mg) are sealed in aluminum pans, heated (e.g., from -80°C to 150°C at 10°C/min), cooled,
and reheated under an inert gas flow to measure thermal properties [4].

Tensile Testing: To measure mechanical properties. Specimens are prepared by injection or
compression molding into standard dumbbell shapes (e.g., ISO 527) and tested at a constant

crosshead speed until failure to obtain tensile strength and elongation at break values [1] [4].
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Biodegradation Studies: The enhanced biodegradation of PBSA is often quantified using soil burial

tests according to international standards (e.g., ISO 17556 [4]).

Polymer films of known mass and dimensions are buried in controlled soil.
The containers are kept at constant temperature and humidity (e.g., 25°C, 50% humidity).

Samples are retrieved at regular intervals, carefully cleaned, and dried to constant weight.
The degree of biodegradation is calculated based on mass loss and can be confirmed by

observing surface erosion via scanning electron microscopy (SEM) [2] [4]. Studies confirm
PBSA loses mass significantly faster than PBS under identical conditions.

Application and Selection Guide

The choice between PBS and PBSA depends on the application requirements:

Choose PBS when your priority is higher mechanical strength, rigidity, and better thermal resistance
for applications like rigid packaging, disposable cutlery, and agricultural films that require longer

functional life [1] [2].
Choose PBSA when you need higher flexibility, toughness, and a much faster biodegradation rate.

This makes PBSA suitable for compost bags, soft packaging films, and agricultural mulch films
designed to degrade quickly after use [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. A Brief Review of Poly (Butylene Succinate) (PBS) and Its ... [pmc.ncbi.nlm.nih.gov]

2. A Review on Current Strategies for the Modulation ... [mdpi.com]

3. Biobased Biodegradable Polybutylene Succinate Polymers ... [techscience.com]

4. Polymer [sciencedirect.com]

To cite this document: Smolecule. [properties of butane-1,4-diol adipic acid copolymer versus PBS].

Smolecule, [2026]. [Online PDF]. Available at:

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.sciencedirect.com/science/article/abs/pii/S0032386117306158
https://www.mdpi.com/2073-4360/14/5/1025
https://www.sciencedirect.com/science/article/abs/pii/S0032386117306158
https://pmc.ncbi.nlm.nih.gov/articles/PMC8963078/
https://www.mdpi.com/2073-4360/14/5/1025
https://pmc.ncbi.nlm.nih.gov/articles/PMC8963078/
https://www.smolecule.com/products/s605384?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC8963078/
https://www.mdpi.com/2073-4360/14/5/1025
https://www.techscience.com/jrm/v13n3/60045/html
https://www.sciencedirect.com/science/article/abs/pii/S0032386117306158
https://www.smolecule.com/products/b605384#properties-of-butane-1-4-diol-adipic-acid-copolymer-versus-pbs
https://www.smolecule.com/products/b605384#properties-of-butane-1-4-diol-adipic-acid-copolymer-versus-pbs
https://www.smolecule.com/products/s605384?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


[https://www.smolecule.com/products/b605384#properties-of-butane-1-4-diol-adipic-acid-copolymer-

versus-pbs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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